Cas no 1286732-98-6 (2-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-thiazole-4-carboxamide)

• Product Name: 2-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-thiazole-4-carboxamide
• CAS No: 1286732-98-6
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 6327943
• PubChem ID: 49750557
• Update Time: 2025-05-19

2-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-thiazole-4-carboxamide
• 2-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)thiazole-4-carboxamide
• VU0531554-1
• F6089-3653
• 2-methyl-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-1,3-thiazole-4-carboxamide
• AKOS024531493
• 1286732-98-6

• Inchi： 1S/C15H15N3O3S/c1-9-16-12(8-22-9)14(19)17-10-3-4-13-11(7-10)15(20)18(2)5-6-21-13/h3-4,7-8H,5-6H2,1-2H3,(H,17,19)
• InChI Key： LXAKDGWZIMOLDT-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(NC1C=CC2=C(C=1)C(N(C)CCO2)=O)=O

Computed Properties

• Exact Mass: 317.08341252g/mol
• Monoisotopic Mass: 317.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-thiazole-4-carboxamide

Recent Advances in the Study of 2-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-thiazole-4-carboxamide (CAS: 1286732-98-6)

The compound 2-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-thiazole-4-carboxamide (CAS: 1286732-98-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazepine-thiazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in cell proliferation and inflammation. Structural-activity relationship (SAR) studies have revealed that the thiazole-carboxamide moiety plays a critical role in binding to the target kinases, while the benzoxazepine ring enhances the compound's stability and bioavailability. These insights have paved the way for the development of second-generation derivatives with improved potency and reduced off-target effects.

In addition to its kinase inhibitory properties, 1286732-98-6 has also been investigated for its potential as a modulator of immune responses. Recent in vitro and in vivo studies have demonstrated that the compound can suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by targeting key signaling nodes in immune cells. This dual functionality—kinase inhibition and immune modulation—positions the compound as a versatile candidate for combination therapies in complex diseases like cancer and autoimmune disorders.

Pharmacokinetic studies have further highlighted the compound's favorable drug-like properties, including good oral bioavailability and a manageable safety profile. However, challenges remain in optimizing its metabolic stability and minimizing potential drug-drug interactions. Ongoing research aims to address these issues through structural modifications and formulation strategies, with the goal of advancing the compound into clinical trials.

In conclusion, 2-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-thiazole-4-carboxamide represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and multifaceted biological activities make it a valuable tool for understanding disease mechanisms and exploring new treatment paradigms. Future research will likely focus on expanding its therapeutic indications and translating preclinical findings into clinical benefits.